N-[(5-chloro-2-methoxyphenyl)sulfonyl]alanine

• IUPAC Name: 2-[(5-chloro-2-methoxyphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C10H12ClNO5S/c1-6(10(13)14)12-18(15,16)9-5-7(11)3-4-8(9)17-2/h3-6,12H,1-2H3,(H,13,14)
• InChI Key: IULFWWRHCNJSNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NS(=O)(=O)C1=C(C=CC(=C1)Cl)OC
• Molecular Formula: C10H12ClNO5S
• Molecular Weight: 293.72 g/mol

Description

“N-[(5-chloro-2-methoxyphenyl)sulfonyl]alanine” is a chemical compound with the molecular formula C10H12ClNO5S. It has an average mass of 293.724 Da and a mono-isotopic mass of 293.012482 Da.

Scientific Research Applications

• Environmental Impact and Analytical Methods

  • Studies have focused on the environmental presence and analysis of sulfonyl compound metabolites, highlighting the importance of sulfonyl compounds in environmental science. For instance, research on alachlor (a chloroacetanilide herbicide) and its sulfonated metabolite in the Midwestern United States demonstrates the environmental persistence and transport of sulfonyl compounds. These findings emphasize the need for analytical methods to monitor such compounds in water sources (Thurman et al., 1996).

• Biological Activity and Drug Development

  • Sulfonyl compounds, including derivatives of amino acids, have been extensively studied for their biological activities. This includes work on bacterial collagenase inhibitors, where sulfonyl amino acyl hydroxamates showed potential as therapeutic agents (Clare et al., 2001). Such research underlines the role of sulfonyl derivatives in developing new medications and understanding biological mechanisms.

• Chemical Synthesis and Applications

  • Research on the synthesis of sulfonyl derivatives for various applications, such as fluorescent labeling reagents for amino acids, showcases the versatility of sulfonyl compounds in chemical synthesis (Tsuruta & Inoue, 1998). These compounds serve as crucial tools in biochemical analysis and research.

• Metabolism and Toxicity Studies

  • Investigations into the metabolism and toxicity of sulfonyl-containing herbicides provide insights into the human and environmental health impacts of these compounds. Such studies are essential for assessing the safety and ecological effects of sulfonyl compound use (Rodríguez-Cruz & Lacorte, 2005).

• Novel Therapeutic Applications

  • Research on sulfonyl derivatives for potential therapeutic applications, including antiviral and enzyme inhibition activities, demonstrates the potential of these compounds in medical research and drug development (Syed et al., 2011).

The examples above, although not directly related to N-[(5-chloro-2-methoxyphenyl)sulfonyl]alanine, illustrate the wide range of scientific research applications for sulfonyl compounds. These include environmental monitoring, drug development, chemical synthesis, and the study of metabolism and toxicity, underscoring the significance of sulfonyl derivatives in various scientific fields.

References:

• (Thurman et al., 1996)
• (Clare et al., 2001)
• (Tsuruta & Inoue, 1998)
• (Rodríguez-Cruz & Lacorte, 2005)
• (Syed et al., 2011)